PFI-6N

YEATS domain MLLT1 MLLT3
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H23N3O4
Molecular Weight 357.4 g/mol
Cat. No. B15558818
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NamePFI-6N
Molecular FormulaC19H23N3O4
Molecular Weight357.4 g/mol
Structural Identifiers
InChIInChI=1S/C19H23N3O4/c1-21(2)18(24)14-9-8-12(10-16(14)23)17-11-15(20-26-17)19(25)22(3)13-6-4-5-7-13/h8-11,13,23H,4-7H2,1-3H3
InChIKeyCKEICVFLYGXFOP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

PFI-6N Negative Control for MLLT1/3 YEATS Domain Research


PFI-6N (CAS 2650530-01-9, molecular formula C19H23N3O4, molecular weight 357.41 g/mol) is a small-molecule negative control compound developed in parallel with PFI-6, a potent and selective inhibitor of the YEATS domains of MLLT1 (ENL/YEATS1) and MLLT3 (AF9/YEATS3) [1]. It is derived from PFI-6 by methylation of the amide group, a single-point chemical modification that completely abolishes its activity against YEATS domains (MLLT1, MLLT3, YEATS2, YEATS4) while preserving the overall chemical backbone and physicochemical properties .

Control type Matched negative control for PFI-6
Target profile Inert toward MLLT1/3 and YEATS2/4 domains
Design purpose Discriminate on-target from off-target effects

Why PFI-6N Cannot Be Replaced by Generic Controls


In biochemical and cellular assays targeting MLLT1/3 YEATS domains, the use of a matched negative control is essential to attribute observed biological effects specifically to on-target inhibition. Substituting PFI-6N with a structurally unrelated inactive compound, a different negative control for another target class, or a DMSO-only vehicle control fails to account for potential off-target effects arising from the conserved core scaffold of the active probe PFI-6 [1]. PFI-6N is specifically designed to be chemically inert toward YEATS domains while closely mimicking the physicochemical properties of PFI-6, enabling rigorous discrimination between on-target and off-target phenotypic outcomes in experimental systems [2].

! Structurally unrelated inactive compounds do not replicate PFI-6 scaffold-derived off-target effects.
! Negative controls for other target classes cannot rule out MLLT1/3 chemotype interference.
! DMSO-only vehicle controls fail to account for physicochemical or nonspecific binding artifacts.

Evidence of PFI-6N Inactivity in MLLT1/3 Studies


Complete Loss of Biochemical Binding to YEATS Domains

In direct biochemical binding assays, PFI-6N demonstrates no measurable affinity for MLLT1, MLLT3, YEATS2, or YEATS4 (IC50 >30 µM in HTRF assays), whereas PFI-6 potently inhibits MLLT1 and MLLT3 with IC50 values of 0.14 µM and 0.16 µM, respectively, and shows >40 µM IC50 against YEATS2/4 [1]. This represents a >214-fold loss of potency against the intended targets, confirming that the methylated amide modification completely ablates YEATS domain engagement [1].

Biochemical binding loss
Head-to-head
PFI-6N IC50 >30 µM (MLLT1/3) vs PFI-6 IC50 0.14–0.16 µM; >214-fold potency loss
Supports on-target phenotype attribution
HTRF assay with recombinant YEATS domains
YEATS domain MLLT1 MLLT3 negative control binding assay

No Cellular Target Engagement in NanoBRET Assays

In a cellular NanoBRET target engagement assay for MLLT3, PFI-6 displayed potent inhibition with an average IC50 of 0.76 µM (±0.1) [1]. In direct comparison, PFI-6N exhibited no inhibitory properties up to 30 µM, the highest concentration tested [1]. This >39-fold loss of cellular activity confirms that the negative control is functionally inert in a live-cell context and does not interfere with the assay readout.

Cellular target engagement
Head-to-head
PFI-6N IC50 >30 µM vs PFI-6 IC50 0.76 µM (MLLT3 NanoBRET); >39-fold loss
Confirms cellular inertness for live-cell studies
HEK293 NanoBRET assay
cellular target engagement NanoBRET MLLT3 negative control

High Chemical Purity and Structural Identity Confirmation

Commercial batches of PFI-6N are supplied with ≥98% purity as determined by HPLC [1]. The compound's identity is confirmed by SMILES string: O=C(N(C1CCCC1)C)C2=NOC(C3=CC(O)=C(C(N(C)C)=O)C=C3)=C2 and InChIKey: CKEICVFLYGXFOP-UHFFFAOYSA-N . This high purity and unambiguous structural verification minimize the risk of contaminant-driven false positives or batch-to-batch variability that could undermine experimental conclusions.

Chemical purity
Reported
≥98% purity (HPLC)
Supports batch-to-batch reproducibility
Structural identity confirmed; exceeds typical probe threshold
quality control HPLC structural identity reproducibility

PFI-6N Application Scenarios in MLLT1/3 Research


Validation of PFI-6-Dependent Phenotypes in Cellular Models

When using PFI-6 to probe MLLT1/3 function in cancer cell lines (e.g., acute leukemia, lymphoma), PFI-6N must be included at equimolar concentrations in parallel experiments. The complete lack of cellular target engagement (IC50 >30 µM in NanoBRET) [1] ensures that any observed changes in cell viability, proliferation, or gene expression are specifically due to YEATS domain inhibition rather than off-target scaffold effects.

Negative Control for HTS Campaigns Targeting YEATS Domains

In HTS biochemical or biophysical assays for novel MLLT1/3 inhibitors, PFI-6N serves as a chemically matched inactive control to define the assay window and to counter-screen hits for false positives arising from compound interference. Its >214-fold loss of biochemical potency [1] provides a clear demarcation between true inhibitors and non-specific signals.

DSF Thermal Shift Assay Control

In thermal shift assays to confirm direct target engagement of novel MLLT1/3 ligands, PFI-6N produces no measurable thermal stabilization (Tm shift 0.00°C for YEATS2, -0.02°C for YEATS4) [1], in contrast to PFI-6 which induces positive shifts (3.61°C for MLLT1, 5.13°C for MLLT3) [1]. This makes PFI-6N an ideal negative control for establishing baseline protein melting temperatures.

Matched Control for In Vivo PD Studies with PFI-6

For preclinical efficacy studies in mouse xenograft models, PFI-6N can be formulated identically to PFI-6 (e.g., in DMSO/PEG300/Tween80/saline vehicles) and administered as a control arm. Its matched physicochemical properties and documented solubility in DMSO (up to 10 mM) [1] allow researchers to attribute any in vivo anti-tumor activity solely to on-target MLLT1/3 inhibition.

Application
Selection Property
Validation Focus
PFI-6 cellular phenotype validation
Matched inactive scaffold
On-target vs off-target discrimination
HTS assay window control
Chemically inert negative control
Assay window definition and hit triage
Thermal shift assay baseline
No thermal stabilization (ΔTm ≈ 0°C)
Baseline melting temperature establishment
In vivo model control for PFI-6
Matched formulation and physicochemical properties
In vivo target engagement specificity

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
Explore Hub


Quote Request

Request a Quote for PFI-6N

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.